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Compound of Interest

Compound Name: N-Acetyltyramine Glucuronide-d3

Cat. No.: B1141362 Get Quote

In-Depth Technical Guide: N-Acetyltyramine
Glucuronide-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyltyramine Glucuronide-
d3, a stable isotope-labeled internal standard crucial for the accurate quantification of its

endogenous counterpart, N-acetyltyramine-O-glucuronide (NATOG). NATOG has been

identified as a significant biomarker for onchocerciasis, a parasitic disease caused by the

nematode Onchocerca volvulus. This document details the compound's chemical properties,

relevant experimental methodologies, and the biochemical pathway of its formation.

Core Compound Data
The fundamental chemical and physical properties of N-Acetyltyramine Glucuronide-d3 are

summarized below. This data is essential for accurate analytical measurements and

experimental design.
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Property Value Citations

CAS Number 1429623-59-5 [1][2][3]

Molecular Weight 358.36 g/mol [1][3][4]

Molecular Formula C₁₆H₁₈D₃NO₈ [2]

Synonyms

β-D-p-(2-

Acetamidoethyl)phenyl

Glucopyranosiduronic Acid-d3,

4-[2-(Acetylamino)ethyl]phenyl

β-D-Glucopyranosiduronic

Acid-d3

[2]

Biosynthesis and Signaling Pathway
N-acetyltyramine-O-glucuronide (NATOG) is a metabolite whose biosynthesis involves both the

parasitic nematode and its human host. The pathway begins with the conversion of L-tyrosine

to tyramine within the Onchocerca volvulus nematode. This tyramine is then acetylated to form

N-acetyltyramine, which is subsequently secreted into the human host. In the host, the N-

acetyltyramine undergoes glucuronidation to form NATOG, which is then excreted in the urine.

The deuterated form, N-Acetyltyramine Glucuronide-d3, is used as an internal standard to

accurately measure the concentration of NATOG in biological samples, providing a means to

monitor the progression of onchocerciasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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